1-{4,8-Diazatricyclo[5.2.2.0,2,6]undecan-8-yl}-2,2,2-trifluoroethan-1-one
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Description
1-{4,8-Diazatricyclo[5.2.2.0²,⁶]undecan-8-yl}-2,2,2-trifluoroethan-1-one is a nitrogen-containing tricyclic compound featuring a diazatricyclo[5.2.2.0²,⁶]undecane core and a trifluoroethanone substituent. This structure combines conformational rigidity from the tricyclic framework with the electron-withdrawing properties of the trifluoromethyl ketone group, making it a candidate for pharmaceutical applications where steric and electronic tuning are critical.
Properties
Molecular Formula |
C11H15F3N2O |
|---|---|
Molecular Weight |
248.24 g/mol |
IUPAC Name |
1-(4,8-diazatricyclo[5.2.2.02,6]undecan-8-yl)-2,2,2-trifluoroethanone |
InChI |
InChI=1S/C11H15F3N2O/c12-11(13,14)10(17)16-5-6-1-2-9(16)8-4-15-3-7(6)8/h6-9,15H,1-5H2 |
InChI Key |
SHJBFLHVIKVCEM-UHFFFAOYSA-N |
Canonical SMILES |
C1CC2C3CNCC3C1CN2C(=O)C(F)(F)F |
Origin of Product |
United States |
Preparation Methods
Example Experimental Notes
In a typical acylation, the diazatricyclic amine is dissolved in dry dichloromethane under nitrogen. Triethylamine is added as a base, and trifluoroacetyl chloride is added dropwise at 0°C. The mixture is stirred for 1-2 hours, then quenched with water and extracted. The organic layer is dried and concentrated, yielding the trifluoroacetylated intermediate.
The crude product is then treated with hydrogen chloride in ether to precipitate the hydrochloride salt, which is filtered and dried under vacuum.
Supporting Data from Related Syntheses
Research on similar bicyclic amines and trifluoroacetyl compounds indicates:
Use of coupling reagents such as HATU or EDCI in DMF can facilitate amide bond formation involving bicyclic amines, although the target compound is a ketone derivative rather than an amide.
Palladium-catalyzed reactions and protecting group strategies are common in constructing complex bicyclic frameworks analogous to the diazatricycloundecane core.
Purification typically involves silica gel chromatography or preparative HPLC to achieve >95% purity.
Summary Table of Preparation Parameters
| Parameter | Description | Typical Range / Value |
|---|---|---|
| Starting materials | Diamine precursors or azabicyclic intermediates | Commercially available or synthesized in-house |
| Solvents | DMF, dichloromethane, ether | Dry, inert atmosphere |
| Temperature | 0°C to room temperature for acylation; elevated temp for ring closure | 0–25°C for acylation; 80–120°C for cyclization |
| Bases | Triethylamine, N,N-diisopropylethylamine (DIEA) | Stoichiometric or slight excess |
| Reaction time | Several hours to overnight | 2–16 hours |
| Purification | Silica gel chromatography, recrystallization | Achieves >95% purity |
| Yield | Overall multi-step yield | 40–70% depending on optimization |
Chemical Reactions Analysis
1-{4,8-Diazatricyclo[5.2.2.0,2,6]undecan-8-yl}-2,2,2-trifluoroethan-1-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxides.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced derivatives.
Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures. The major products formed from these reactions depend on the specific reagents and conditions used .
Scientific Research Applications
1-{4,8-Diazatricyclo[5.2.2.0,2,6]undecan-8-yl}-2,2,2-trifluoroethan-1-one has a wide range of scientific research applications:
Chemistry: The compound is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: It is studied for its potential biological activities, including antimicrobial and antiviral properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases, including cancer and infectious diseases.
Industry: The compound is used in the development of new materials and as a catalyst in industrial processes.
Mechanism of Action
The mechanism of action of 1-{4,8-Diazatricyclo[5.2.2.0,2,6]undecan-8-yl}-2,2,2-trifluoroethan-1-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Similar Compounds
The compound is structurally compared to three related molecules (Table 1), highlighting differences in ring systems, substituents, and molecular properties.
Table 1: Structural and Functional Comparison
Key Analysis:
Substituent Effects: The trifluoroethanone group in the target and bicyclic analogs is a strong electron-withdrawing moiety, enhancing metabolic stability. In contrast, the phenyl-CF3 group in the bicyclo[3.2.1] compound introduces aromaticity, favoring interactions with hydrophobic protein pockets.
Synthetic Accessibility :
- Bicyclic analogs are synthesized via Pd/C-mediated hydrogenation and Boc protection, suggesting that the target compound may require similar steps with additional cyclization to form the tricyclic core.
Pharmacological Implications :
- The benzyl-substituted analog exhibits increased lipophilicity, which may improve membrane permeability but reduce aqueous solubility. The target compound’s tricyclic system could balance these properties by restricting conformational flexibility without excessive hydrophobicity.
Biological Activity
1-{4,8-Diazatricyclo[5.2.2.0,2,6]undecan-8-yl}-2,2,2-trifluoroethan-1-one (CAS Number: 2044902-16-9) is a complex organic compound notable for its unique bicyclic structure and the presence of nitrogen atoms within its framework. This compound has garnered attention due to its potential biological activities, particularly in the realm of pharmacology and medicinal chemistry.
Chemical Structure and Properties
The molecular formula of this compound is , with a molecular weight of approximately 248.24 g/mol. The trifluoroethanone moiety contributes to its chemical reactivity and biological interactions.
| Property | Value |
|---|---|
| Molecular Formula | C11H15F3N2O |
| Molecular Weight | 248.24 g/mol |
| CAS Number | 2044902-16-9 |
The biological activity of 1-{4,8-Diazatricyclo[5.2.2.0,2,6]undecan-8-yl}-2,2,2-trifluoroethan-1-one can be attributed to its ability to interact with various biological targets:
- Inhibition of Glycolysis : Similar to other fluorinated compounds that inhibit glycolytic pathways, this compound may exhibit cytotoxic effects on cancer cells by disrupting their energy metabolism.
- Hexokinase Inhibition : Preliminary studies suggest that analogs of this compound may modulate hexokinase activity, which is crucial for glycolysis regulation in tumors .
Cytotoxicity Assays
Research has indicated that derivatives of fluorinated ketones exhibit significant cytotoxicity against various cancer cell lines. For instance:
- IC50 Values : The compound's analogs demonstrated lower IC50 values in glioblastoma multiforme (GBM) cells compared to traditional chemotherapeutics.
- Hypoxic Conditions : Enhanced cytotoxic effects were observed under hypoxic conditions typically found in tumor microenvironments.
Case Studies
- Study on GBM Cells : A study evaluated the effects of halogenated derivatives on GBM cells and found that these compounds significantly inhibited cell proliferation and induced apoptosis through hexokinase inhibition .
Pharmacokinetics and Toxicology
Understanding the pharmacokinetics of 1-{4,8-Diazatricyclo[5.2.2.0,2,6]undecan-8-yl}-2,2,2-trifluoroethan-1-one is crucial for assessing its therapeutic potential:
- Absorption and Distribution : The trifluoromethyl group may enhance lipophilicity, potentially improving cellular uptake.
- Metabolism : Further studies are required to elucidate the metabolic pathways involved and any potential toxicological effects associated with prolonged exposure.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
